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YL )ethanamine
CAS No.: 69980-83-2
Cat. No.: B1279423
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The increasing prevalence of invasive fungal infections, coupled with the rise of drug-resistant
strains, necessitates the development of novel antifungal agents.[1][2][3] Benzotriazole, a
bicyclic heterocyclic compound, has emerged as a promising scaffold in medicinal chemistry
due to the wide range of pharmacological activities its derivatives possess, including antifungal
properties.[4][5][6] These compounds often exhibit a broad spectrum of activity and, in some
cases, lower toxicity compared to existing imidazole-based drugs.[7] This document provides
an in-depth guide to the antifungal applications of benzotriazole-based compounds, including
their mechanism of action, synthesis, and protocols for evaluating their efficacy.

Mechanism of Action: Targeting Fungal Ergosterol
Biosynthesis
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The primary antifungal mechanism of many benzotriazole derivatives, similar to other azole
antifungals, is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14a-
demethylase (CYP51).[7][8][9][10] This enzyme is crucial for the biosynthesis of ergosterol, an
essential component of the fungal cell membrane.[7][8][11] By binding to the heme iron in the
active site of CYP51, benzotriazole compounds disrupt the conversion of lanosterol to
ergosterol.[8][12][13] This leads to the depletion of ergosterol and the accumulation of toxic
14a-methylated sterols in the fungal cell membrane, ultimately inhibiting fungal growth and
replication.[7][8][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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